N-(2-methoxyphenethyl)-2-(6-(p-tolyl)imidazo[2,1-b]thiazol-3-yl)acetamide

• IUPAC Name: N-[2-(2-methoxyphenyl)ethyl]-2-[6-(4-methylphenyl)imidazo[2,1-b][1,3]thiazol-3-yl]acetamide
• InChI: InChI=1S/C23H23N3O2S/c1-16-7-9-17(10-8-16)20-14-26-19(15-29-23(26)25-20)13-22(27)24-12-11-18-5-3-4-6-21(18)28-2/h3-10,14-15H,11-13H2,1-2H3,(H,24,27)
• InChI Key: JQHXMMDVHICWKF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CN3C(=CSC3=N2)CC(=O)NCCC4=CC=CC=C4OC
• Molecular Formula: C23H23N3O2S
• Molecular Weight: 405.5 g/mol

Description

N-(2-methoxyphenethyl)-2-(6-(p-tolyl)imidazo[2,1-b]thiazol-3-yl)acetamide, also known as MTIT, is a novel compound that has gained attention in the scientific community due to its potential applications in various fields. MTIT is a thiazole derivative that has shown promising results in scientific research, particularly in the field of cancer and neurodegenerative diseases.

Scientific Research Applications

Cytotoxic Activity

• A study by Ding et al. (2012) found that compounds with imidazo[2,1-b]thiazole scaffolds, similar in structure to the chemical , exhibited cytotoxicity against human cancer cell lines, including HepG2 and MDA-MB-231 (Ding et al., 2012).

Antimicrobial and Anti-inflammatory Activities

• Research by Sowmya et al. (2017) on acetamido pyrrolyl azoles, which are structurally related to the compound , revealed antimicrobial and anti-inflammatory activities (Sowmya et al., 2017).

Spectroscopic Characterization and Computational Study

• Hossain et al. (2018) conducted a study on imidazole derivatives, focusing on their spectroscopic and reactive properties. This included experimental measurements and computational analysis, which are relevant for understanding the reactivity of similar compounds (Hossain et al., 2018).

Anticancer Activities

• A study by Duran and Demirayak (2012) on imidazol-2-ylthio acetamide derivatives, which are structurally similar, reported reasonable anticancer activity against various cancer types, particularly melanoma-type cell lines (Duran & Demirayak, 2012).

Use in SPECT Imaging

• Katsifis et al. (2000) synthesized imidazo[1,2-α]pyridines, which are related to the compound , for potential use in studying Peripheral Benzodiazepine Receptors using SPECT imaging (Katsifis et al., 2000).

PET Tracers

• Gao et al. (2016) worked on carbon-11-labeled imidazopyridine- and purine-thioacetamide derivatives, which are structurally akin to the compound, as potential PET tracers for imaging nucleotide pyrophosphatase/phosphodiesterase 1 (NPP1) (Gao et al., 2016).